Cas no 62177-37-1 (4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-)
62177-37-1 structure
Product Name:4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
CAS No:62177-37-1
MF:C12H19N3O3S
MW:285.36256146431
CID:455378
Update Time:2024-01-30
4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
- 4-Isothiazolecarboxylic acid, 5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
-
- Inchi: 1S/C12H19N3O3S/c1-4-15(5-2)7-6-9(16)13-11-10(12(17)18)8(3)14-19-11/h4-7H2,1-3H3,(H,13,16)(H,17,18)
- InChI Key: PEBRANPGFATLQQ-UHFFFAOYSA-N
- SMILES: S1C(NC(=O)CCN(CC)CC)=C(C(O)=O)C(C)=N1
Computed Properties
- Exact Mass: 285.11487
Experimental Properties
- Density: 1.275±0.06 g/cm3(Predicted)
- Melting Point: 195-197 °C(Solv: acetone (67-64-1))
- Boiling Point: 389.7±42.0 °C(Predicted)
- PSA: 82.53
- pka: 0.90±0.10(Predicted)
4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
62177-37-1 (4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk